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Compound of Interest

Compound Name: 2-Bromo-N-ethyl-4-nitroaniline

Cat. No.: B599924

L Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-N-ethyl-4-nitroaniline. The information is targeted

towards laboratory personnel, including researchers, scientists, and professionals in drug

development, to ensure safe handling and mitigate potential hazards.

Hazard Identification and Classification

2-Bromo-N-ethyl-4-nitroaniline is classified as a hazardous substance. Based on data from

structurally similar compounds, the primary hazards are outlined below.

Hazard Classification Category

Acute Oral Toxicity Category 4[1][2]
Acute Dermal Toxicity Category 4[1][2]
Acute Inhalation Toxicity Category 4[1][2]
Skin Corrosion/Irritation Category 2[1][2]
Serious Eye Damage/Eye Irritation Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)[1][2]

Hazard Statements:
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Harmful if swallowed, in contact with skin, or if inhaled.[1][3]

Causes skin irritation.[1][3]

Causes serious eye irritation.[1][3]

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Bromo-N-ethyl-4-
nitroaniline to minimize exposure and ensure personal safety.

Body Part Recommended Protection Standard/Specification

Chemical safety goggles or a
OSHA 29 CFR 1910.133 or

Eyes/Face face shield where splashing is
) European Standard EN166.[1]
possible.
Chemical-resistant gloves Inspect gloves for any signs of
Skin (e.g., nitrile rubber). A long- degradation or puncture before
sleeved laboratory coat. use.

A NIOSH/MSHA or European
Standard EN 149 approved

Respiratory respirator is required if dust is

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European

generated or if ventilation is
Standard EN 149.[1]

inadequate.

Wear appropriate protective
Body clothing to prevent skin

exposure.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to this operational protocol is crucial for minimizing exposure and ensuring the safe
handling of 2-Bromo-N-ethyl-4-nitroaniline.

1. Preparation:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5514806&productDescription=N-ETHYL-2-NITROANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b599924?utm_src=pdf-body
https://www.benchchem.com/product/b599924?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b599924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[1]

o All work must be conducted within a certified chemical fume hood to ensure adequate
ventilation.[4]

o Gather all necessary PPE and inspect it for integrity.

o Have appropriate spill cleanup materials (e.g., absorbent pads, sand, or vermiculite) readily
available.[5]

2. Handling:

» Avoid the formation and inhalation of dust.[3]

e Weigh and transfer the material within the chemical fume hood.

e Use tools and equipment that will not generate dust (e.g., avoid scraping).

o Keep the container tightly closed when not in use.[2][6]

3. Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Decontaminate all work surfaces and equipment after use.

 Remove and properly dispose of contaminated PPE. Contaminated work clothing should not
be allowed out of the workplace.[6]

Emergency and First-Aid Measures
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Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[1][6]

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ) ) )

removing all contaminated clothing and shoes.

Seek medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.[1]

Disposal Plan

Proper disposal of 2-Bromo-N-ethyl-4-nitroaniline and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

» Chemical Waste: Dispose of this substance as hazardous waste. All waste materials should
be collected in a designated, labeled, and sealed container. Entrust disposal to a licensed
waste disposal company.[3]

o Contaminated Packaging: Dispose of the container to a hazardous or special waste
collection point.[4] Handle uncleaned containers as you would the product itself.

Experimental Workflow
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Workflow for Handling 2-Bromo-N-ethyl-4-nitroaniline

Preparation

Emergency Response

Verify fume hood certification

Inspect and don PPE Evacuate area Use spill kit

Follow first-aid procedures Seek medical attention

Prepare spill kit

Handling
\4

Weigh and transfer in fume hood

Perform experiment

Close container tightly

Post—HandquP & Disposal

Decontaminate workspace

\ 4

Dispose of waste in labeled container

\ 4

Remove and dispose of PPE

\ 4

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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